N'-[(3,4,5-triethoxybenzoyl)oxy]-3-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-3-yl)methylidene]amino] 3,4,5-triethoxybenzoate
• InChI: InChI=1S/C19H23N3O5/c1-4-24-15-10-14(11-16(25-5-2)17(15)26-6-3)19(23)27-22-18(20)13-8-7-9-21-12-13/h7-12H,4-6H2,1-3H3,(H2,20,22)
• InChI Key: RQMNGZNATNCPFE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)ON=C(C2=CN=CC=C2)N
• Isomeric SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)O/N=C(/C2=CN=CC=C2)\N
• Molecular Formula: C19H23N3O5
• Molecular Weight: 373.4 g/mol

Description

N-[(3,4,5-triethoxybenzoyl)oxy]-3-pyridinecarboximidamide, also known as TEBCPI, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in research. TEBCPI has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of N'-[(3,4,5-triethoxybenzoyl)oxy]-3-pyridinecarboximidamide is not fully understood, but it is believed to involve the inhibition of certain enzymes involved in cell growth and proliferation. This may be the reason for its potential anti-cancer properties.
Biochemical and Physiological Effects:
N'-[(3,4,5-triethoxybenzoyl)oxy]-3-pyridinecarboximidamide has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cell growth and proliferation, as well as to induce apoptosis (cell death) in cancer cells. It has also been found to have anti-inflammatory effects and to inhibit the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

N'-[(3,4,5-triethoxybenzoyl)oxy]-3-pyridinecarboximidamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been found to have low toxicity in vitro. However, there are also limitations to its use. N'-[(3,4,5-triethoxybenzoyl)oxy]-3-pyridinecarboximidamide is not water-soluble, which can make it difficult to work with in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret results.

Future Directions

There are several potential future directions for research on N'-[(3,4,5-triethoxybenzoyl)oxy]-3-pyridinecarboximidamide. One area of interest is in the study of its anti-cancer properties. Further research is needed to determine the specific mechanisms by which N'-[(3,4,5-triethoxybenzoyl)oxy]-3-pyridinecarboximidamide inhibits cancer cell growth and proliferation. Additionally, research could be done to investigate the potential use of N'-[(3,4,5-triethoxybenzoyl)oxy]-3-pyridinecarboximidamide in combination with other cancer treatments.
Another potential future direction is in the study of N'-[(3,4,5-triethoxybenzoyl)oxy]-3-pyridinecarboximidamide's anti-inflammatory effects. Further research could be done to determine the specific mechanisms by which N'-[(3,4,5-triethoxybenzoyl)oxy]-3-pyridinecarboximidamide inhibits inflammation, and to investigate its potential use in treating inflammatory diseases.
Finally, research could be done to investigate the potential use of N'-[(3,4,5-triethoxybenzoyl)oxy]-3-pyridinecarboximidamide as an antimicrobial agent. Its ability to inhibit the growth of certain bacteria could make it a promising candidate for further study in this area.
Conclusion:
N'-[(3,4,5-triethoxybenzoyl)oxy]-3-pyridinecarboximidamide is a chemical compound with a variety of potential applications in scientific research. Its ability to inhibit cancer cell growth and proliferation, as well as its anti-inflammatory and antimicrobial effects, make it a promising candidate for further study. While there are limitations to its use, N'-[(3,4,5-triethoxybenzoyl)oxy]-3-pyridinecarboximidamide has several advantages that make it a valuable tool for researchers.

Synthesis Methods

The synthesis of N'-[(3,4,5-triethoxybenzoyl)oxy]-3-pyridinecarboximidamide involves the reaction of 3-pyridinecarboximidamide with 3,4,5-triethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting compound is then purified using column chromatography. This method has been found to be efficient and yields high purity N'-[(3,4,5-triethoxybenzoyl)oxy]-3-pyridinecarboximidamide.

Scientific Research Applications

N'-[(3,4,5-triethoxybenzoyl)oxy]-3-pyridinecarboximidamide has been found to have a variety of potential applications in scientific research. One area of interest is in the study of cancer. N'-[(3,4,5-triethoxybenzoyl)oxy]-3-pyridinecarboximidamide has been found to inhibit the growth of cancer cells in vitro, making it a potential candidate for further study as a cancer treatment.